2-Bromo-N-(5-chloro-2-pyridinyl)acetamide

• CAS No.: 90931-34-3
• Molecular Formula: C7H6BrClN2O
• Molecular Weight: 249.49 g/mol
• IUPAC Name: 2-bromo-N-(5-chloropyridin-2-yl)acetamide
• InChI: InChI=1S/C7H6BrClN2O/c8-3-7(12)11-6-2-1-5(9)4-10-6/h1-2,4H,3H2,(H,10,11,12)
• InChI Key: XYYIHBSYADINEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1Cl)NC(=O)CBr

Description

2-Bromo-N-(5-chloro-2-pyridinyl)acetamide is a useful research compound. Its molecular formula is C7H6BrClN2O and its molecular weight is 249.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5 g 5-Chloro-pyridin-2-ylamine and 1.5 mL pyridine in 30 mL toluene, 8 g bromo-acetyl bromide dissolved in 10 mL toluene were added dropwise under ice cooling. After 2 h the precipitate was isolated by filtration and recrystallized from toluene to yield a white solid.